Cas no 1346698-02-9 (5-(sec-Butoxy)-3,4-dichloropyridazine)

• Product Name: 5-(sec-Butoxy)-3,4-dichloropyridazine
• CAS No: 1346698-02-9
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• CID: 1031396
• PubChem ID: 71303822
• Update Time: 2025-06-08

5-(sec-Butoxy)-3,4-dichloropyridazine Chemical and Physical Properties

Names and Identifiers

• 5-(sec-Butoxy)-3,4-dichloropyridazine
• 5-butan-2-yloxy-3,4-dichloropyridazine
• DTXSID80745124
• 5-(butan-2-yloxy)-3,4-dichloropyridazine
• 1346698-02-9
• 5-[(Butan-2-yl)oxy]-3,4-dichloropyridazine

• Inchi： 1S/C8H10Cl2N2O/c1-3-5(2)13-6-4-11-12-8(10)7(6)9/h4-5H,3H2,1-2H3
• InChI Key： GAPYMMFBNJRFTE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=NC=C1OC(C)CC)Cl

Computed Properties

• Exact Mass: 220.0170183g/mol
• Monoisotopic Mass: 220.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35Ų

Additional information on 5-(sec-Butoxy)-3,4-dichloropyridazine

Comprehensive Overview of 5-(sec-Butoxy)-3,4-dichloropyridazine (CAS No. 1346698-02-9)

5-(sec-Butoxy)-3,4-dichloropyridazine (CAS No. 1346698-02-9) is a specialized heterocyclic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique pyridazine core and sec-butoxy and dichloro substituents, serves as a versatile intermediate in the development of advanced chemical entities. Its molecular structure, C8H10Cl2N2O, offers a robust platform for further functionalization, making it a valuable asset in drug discovery and material science applications.

In recent years, the demand for 5-(sec-Butoxy)-3,4-dichloropyridazine has surged due to its potential applications in agrochemicals and medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules. The compound's chlorinated pyridazine framework is known to exhibit unique electronic properties, which can be leveraged to enhance the efficacy of target-specific therapies. This aligns with the growing trend of precision medicine and green chemistry, where efficiency and sustainability are paramount.

The synthesis of 5-(sec-Butoxy)-3,4-dichloropyridazine involves meticulous optimization to ensure high yield and purity. Modern techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to streamline its production. These advancements address the industry's need for cost-effective and scalable methodologies, which are frequently searched topics in academic and industrial forums. Additionally, the compound's stability under various conditions makes it a reliable candidate for long-term storage and transportation.

From an environmental perspective, the biodegradability and ecological impact of 5-(sec-Butoxy)-3,4-dichloropyridazine are under active investigation. With increasing regulatory scrutiny on chemical sustainability, manufacturers are prioritizing compounds with minimal environmental footprints. This compound's potential for low-toxicity derivatives positions it favorably in the market, especially for applications requiring eco-friendly alternatives. Such attributes resonate with the global push toward sustainable development goals (SDGs).

In the realm of drug discovery, 5-(sec-Butoxy)-3,4-dichloropyridazine has shown promise as a precursor for kinase inhibitors and antimicrobial agents. Its ability to modulate biological pathways has been highlighted in recent studies, often cited in discussions about next-generation therapeutics. The compound's compatibility with high-throughput screening platforms further enhances its utility in identifying lead compounds for complex diseases, a topic frequently queried in AI-driven drug development databases.

Market analysts predict a steady growth trajectory for 5-(sec-Butoxy)-3,4-dichloropyridazine, driven by its expanding applications and the rise of custom synthesis services. Companies specializing in fine chemicals are increasingly listing this compound in their portfolios to meet the demands of research institutions and pharmaceutical giants. This trend is reflected in the surge of online searches for bulk suppliers and technical datasheets, underscoring the compound's commercial relevance.

To conclude, 5-(sec-Butoxy)-3,4-dichloropyridazine (CAS No. 1346698-02-9) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with its alignment with contemporary scientific and environmental priorities, make it a compound of enduring significance. As research continues to unveil its full potential, this pyridazine derivative is poised to play a pivotal role in shaping the future of specialty chemicals and therapeutic advancements.